Cas no 870788-48-0 (ethyl 5-methyl-2-(4-(trifluoromethyl)phenyl)-2H-1,2,3-triazole-4-carboxylate)

• Product Name: ethyl 5-methyl-2-(4-(trifluoromethyl)phenyl)-2H-1,2,3-triazole-4-carboxylate
• CAS No: 870788-48-0
• MF: C₁₃H₁₂F₃N₃O₂
• MW: 299.24849319458
• MDL: MFCD31652849
• CID: 4657954
• Update Time: 2025-05-24

ethyl 5-methyl-2-(4-(trifluoromethyl)phenyl)-2H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-methyl-2-(4-(trifluoromethyl)phenyl)-2H-1,2,3-triazole-4-carboxylate(WXG00619)
• ethyl 5-methyl-2-(4-(trifluoromethyl)phenyl)-2H-1,2,3-triazole-4-carboxylate

• MDL： MFCD31652849
• Inchi： 1S/C13H12F3N3O2/c1-3-21-12(20)11-8(2)17-19(18-11)10-6-4-9(5-7-10)13(14,15)16/h4-7H,3H2,1-2H3
• InChI Key： ZGYMSWXOVRTABO-UHFFFAOYSA-N
• SMILES： N1=C(C)C(C(OCC)=O)=NN1C1=CC=C(C(F)(F)F)C=C1

Additional information on ethyl 5-methyl-2-(4-(trifluoromethyl)phenyl)-2H-1,2,3-triazole-4-carboxylate

Research Brief on Ethyl 5-methyl-2-(4-(trifluoromethyl)phenyl)-2H-1,2,3-triazole-4-carboxylate (CAS: 870788-48-0)

Ethyl 5-methyl-2-(4-(trifluoromethyl)phenyl)-2H-1,2,3-triazole-4-carboxylate (CAS: 870788-48-0) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the importance of 1,2,3-triazole derivatives in medicinal chemistry, owing to their diverse pharmacological properties. The incorporation of a trifluoromethyl group in the phenyl ring of this compound enhances its metabolic stability and lipophilicity, making it a promising candidate for further investigation. Researchers have explored its role as a scaffold for designing novel inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious diseases.

One of the key advancements in the synthesis of ethyl 5-methyl-2-(4-(trifluoromethyl)phenyl)-2H-1,2,3-triazole-4-carboxylate involves the use of copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely employed click chemistry approach. This method offers high yields and excellent regioselectivity, facilitating the efficient production of the compound for further biological evaluation. Recent publications have also reported optimized reaction conditions that minimize side reactions and improve scalability.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits moderate to strong inhibitory effects against certain kinases and proteases. For instance, it has shown promising activity against cyclooxygenase-2 (COX-2), an enzyme associated with inflammatory processes. Additionally, molecular docking studies suggest that the compound can bind to the active sites of target proteins, providing insights into its mechanism of action and potential for structure-activity relationship (SAR) optimization.

Despite these promising findings, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing research is focused on addressing these gaps through in vitro and in vivo studies. Furthermore, efforts are being made to derivatize the core structure to enhance its potency and selectivity while reducing off-target effects.

In conclusion, ethyl 5-methyl-2-(4-(trifluoromethyl)phenyl)-2H-1,2,3-triazole-4-carboxylate represents a versatile scaffold with significant potential in drug discovery. Its synthetic accessibility, combined with its diverse biological activities, makes it a valuable candidate for further development. Future studies should prioritize comprehensive preclinical evaluations to validate its therapeutic potential and explore its applications in treating various diseases.